Cas no 119838-44-7 ((R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one)

• Product Name: (R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one
• CAS No: 119838-44-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD00075100
• CID: 205294
• PubChem ID: 24849366
• Update Time: 2025-04-19

(R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• (R)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone
• 1-Imidazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester, (2R)-
• 1-Imidazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester,...
• (R)-(+)-1-(tert-Butoxycarbonyl)-2-tert-butyl-3-methyl-4-imidazolidinone
• (R)-(+)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE
• (R)-1-BOC-2-(TERT-BUTYL)-3-METHYL-4-IMIDAZOLIDINONE
• R-BOC-BMI
• (R)-(+)-1-(TERT-BUTOXYCARBONYL)-2-T-BUT&
• (R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one
• N-(tert-butoxycarbonyl)-2-butyl-3-methyl-4-imidazolidinone
• t-Butyl 2-t-Butyl-3-methyl-4-oxo-1-imidazolidinecarboxylate
• (R)-(+)-1-(TERT-BUTOXYCARBONYL)-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINE
• (R)-(+)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE 99%
• (R)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone≥ 99% (Titration)
• A804372
• SCHEMBL4161364
• J-004209
• (r)-(-)-1-boc-2-t-butyl-3-methyl-4-imidazolidinone
• (R)-1-Boc-2-t-Butyl-3-methylimidazolidin-4-one
• I11560
• 119838-44-7
• CS-0338795
• AKOS015850710
• DTXSID70350802
• Tert-butyl (R)-2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• tert-butyl (2R)-2-tert-butyl-3-methyl-4-oxo-imidazolidine-1-carboxylate;(R)-tert-Butyl 2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• 1-Imidazolidinecarboxylic acid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-tert-butyl-3-methyl-4-oxoimidazolidine-1-carboxylate
• (R)-tert-Butyl2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• MFCD00075100

• MDL： MFCD00075100
• Inchi： 1S/C13H24N2O3/c1-12(2,3)10-14(7)9(16)8-15(10)11(17)18-13(4,5)6/h10H,8H2,1-7H3/t10-/m1/s1
• InChI Key： HJJLVATZPPJBNG-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CC(N(C)[C@H]1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 256.17900
• Monoisotopic Mass: 256.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0600 (rough estimate)
• Melting Point: 67-69 °C
  68-70 °C (lit.)
• Boiling Point: 399.58°C (rough estimate)
• Flash Point: 168.7°C
• Refractive Index: 1.4365
• PSA: 49.85000
• LogP: 1.94350
• Optical Activity: [α]20/D +14±1°, c = 1% in methylene chloride
• Solubility: Insoluble in water

(R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• Safety Term：S22-24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives